N-[(4-methylphenyl)methyl]-2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H19N5OS/c1-13-5-7-15(8-6-13)11-18-16(23)12-24-17-20-19-14(2)22(17)21-9-3-4-10-21/h3-10H,11-12H2,1-2H3,(H,18,23)
• InChI Key: CUILKGNMHINZCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2N3C=CC=C3)C
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• CAS No.: 896291-66-0

Description

N-[(4-methylphenyl)methyl]-2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H19N5OS and its molecular weight is 341.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• Antimicrobial Activity: Various derivatives of N-[(4-methylphenyl)methyl]-2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide have been studied for their antimicrobial properties. For instance, some derivatives have been synthesized and evaluated for their potential as antimicrobial agents against bacteria like Staphylococcus aureus and Escherichia coli, and fungi such as Candida albicans (Baviskar, Khadabadi, & Deore, 2013).

Antiviral and Antifungal Applications

• Antiviral Activity: Some derivatives of this compound have been synthesized and tested for their antiviral and virucidal activities against viruses like human adenovirus and ECHO-9 virus, demonstrating potential in reducing viral replication (Wujec et al., 2011).
• Antifungal Screening: There is evidence of synthesized derivatives of this compound being effective against fungal strains like Candida albican and Aspergillus niger, indicating their potential in antifungal applications (Ugwu & Okoro, 2014).

Antioxidant and Anticancer Applications

• Antioxidant Activity: Some derivatives of this compound have demonstrated significant antioxidant properties, potentially making them useful in various pharmacological contexts (Talapuru et al., 2014).
• Anticancer Potential: Research has shown that certain derivatives have anticancer activities, highlighting their potential in the development of novel anticancer agents. For example, some derivatives were found to be effective against human lung adenocarcinoma cells (Evren et al., 2019).